Cas no 1218790-53-4 (1-methyl-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)-3-(trifluoromethyl)-1H-pyrazole)

1-Methyl-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)-3-(trifluoromethyl)-1H-pyrazole is a boron-containing heterocyclic compound frequently employed as a versatile intermediate in organic synthesis, particularly in cross-coupling reactions such as Suzuki-Miyaura couplings. The presence of the tetramethyl-1,3,2-dioxaborolane moiety enhances stability and reactivity, while the trifluoromethyl group imparts unique electronic and steric properties, making it valuable in pharmaceutical and agrochemical applications. This compound exhibits good solubility in common organic solvents, facilitating handling in synthetic workflows. Its structural features enable efficient functionalization of pyrazole scaffolds, contributing to the development of biologically active molecules. Care should be taken to store it under inert conditions to preserve its boronic ester integrity.
1-methyl-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)-3-(trifluoromethyl)-1H-pyrazole structure
1218790-53-4 structure
Product Name:1-methyl-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)-3-(trifluoromethyl)-1H-pyrazole
CAS No:1218790-53-4
MF:C11H16BF3N2O2
MW:276.063153266907
MDL:MFCD11867868
CID:1213270
PubChem ID:46738012
Update Time:2025-06-07

1-methyl-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)-3-(trifluoromethyl)-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

    • 1-​Methyl-​4-​(4,​4,​5,​5-​tetramethyl-​1,​3,​2-​dioxaborolan-​2-​yl)​-​3-​(trifluoromethyl)​-1H-​Pyrazole
    • 1-Methyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-3-(trifluoromethyl)-1H-pyrazole
    • 1-methyl-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)-3-(trifluoromethyl)-1H-pyrazole
    • 1-Methyl-3-trifluoromethyl-1H-pyrazole-4-boronic acid pinacol ester
    • 1-methyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-3-(trifluoromethyl)pyrazole
    • MUZZCKPFJNQCIH-UHFFFAOYSA-N
    • 1-Methyl-3-trifluoromethyl-1H-pyrazole-4-boronic acid, pinacol ester
    • MDL: MFCD11867868
    • Inchi: 1S/C11H16BF3N2O2/c1-9(2)10(3,4)19-12(18-9)7-6-17(5)16-8(7)11(13,14)15/h6H,1-5H3
    • InChI Key: MUZZCKPFJNQCIH-UHFFFAOYSA-N
    • SMILES: FC(C1C(B2OC(C)(C)C(C)(C)O2)=CN(C)N=1)(F)F

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 1
  • Complexity: 346
  • Topological Polar Surface Area: 36.3

Experimental Properties

  • Melting Point: 99-100 °C

1-methyl-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)-3-(trifluoromethyl)-1H-pyrazole Security Information

  • Hazardous Material transportation number:NONH for all modes of transport

1-methyl-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)-3-(trifluoromethyl)-1H-pyrazole Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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Fluorochem
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